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Compound of Interest

Compound Name: 6-Methoxyflavonol

Cat. No.: B190358

Note on Chemical Identity: The information provided pertains to 6-Methoxyflavone (CAS No.
26964-24-9), as "6-Methoxyflavonol" did not yield specific safety and disposal documentation.
It is presumed that "6-Methoxyflavone" is the intended compound for this guidance.

This document provides essential safety and logistical information for the proper disposal of 6-
Methoxyflavone, a flavonoid compound utilized in various research applications, including
pharmaceutical development and neuroscience.[1] Adherence to these procedural steps is
critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to follow standard laboratory safety
protocols.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles or
eyeshields, a lab coat, and chemical-resistant gloves.[2]

o Ventilation: All handling of 6-Methoxyflavone should be conducted in a well-ventilated area,
such as a chemical fume hood, to minimize the risk of inhalation.[2][3]

e Avoid Contact: Prevent direct contact with skin and eyes. 6-Methoxyflavone is known to
cause skin and serious eye irritation.[4] In case of accidental contact, immediately rinse the
affected area with plenty of water for at least 15 minutes.[2] If irritation persists, seek medical
attention.[2]
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» Spill Management: In the event of a spill, avoid creating dust. Carefully sweep up the solid
material and place it into a suitable, sealed container for disposal.[2][3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Methoxyflavone is presented in the
table below. This data is essential for making informed decisions regarding its safe handling

and disposal.
Property Value
Molecular Formula C16H1203
Molecular Weight 252.27 g/mol [1][2]
Appearance White to almost white crystalline powder[1]
Melting Point 162 - 166 °C[1]
- Soluble in Chloroform, Dichloromethane, Ethyl
Solubility
Acetate, DMSO, Acetone, etc.[5]
Store at room temperature, protected from
Storage

moisture.[1][2]

Step-by-Step Disposal Protocol

The disposal of 6-Methoxyflavone is governed by its classification as a hazardous waste. The
following steps provide a clear protocol for its proper disposal.

» Waste Segregation:

o Solid Waste: Collect unused 6-Methoxyflavone, as well as any contaminated materials
(e.g., weighing paper, gloves, pipette tips), in a clearly labeled and sealed container.

o Liquid Waste: If 6-Methoxyflavone has been dissolved in a solvent, the entire solution is
considered hazardous waste. Do not dispose of it down the sink. Segregate halogenated
and non-halogenated solvent waste into separate, compatible containers.[6]

» Container Labeling:
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o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical
name "6-Methoxyflavone."

o Ifitis a mixed waste, list all chemical constituents and their approximate concentrations.

o Ensure the original label of any reused container is completely defaced or removed.[6]

o Storage of Waste:

o Waste containers must have tightly fitting caps and be kept closed at all times, except
when waste is being added.[6]

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Arranging for Disposal:

o Waste is classified as hazardous and must be disposed of in accordance with local, state,
and federal regulations.[2]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical
through regular trash or sewer systems.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 6-Methoxyflavone.
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Disposal Workflow for 6-Methoxyflavone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. 6-Methoxyflavone | C16H1203 | CID 147157 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 5. 6-Methoxyflavone | CAS:26964-24-9 | Flavonoids | High Purity | Manufacturer BioCrick
[biocrick.com]

e 6. rtong.people.ust.hk [rtong.people.ust.hk]

 To cite this document: BenchChem. [Proper Disposal of 6-Methoxyflavone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190358#6-methoxyflavonol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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